t-Boc-aminooxy-PEG1-propargyl
t-Boc-aminooxy-PEG1-propargyl
t-Boc-aminooxy-PEG1-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers can be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1895922-72-1
VCID:
VC0544646
InChI:
InChI=1S/C10H17NO4/c1-5-6-13-7-8-14-11-9(12)15-10(2,3)4/h1H,6-8H2,2-4H3,(H,11,12)
SMILES:
C#CCOCCONC(OC(C)(C)C)=O
Molecular Formula:
C10H17NO4
Molecular Weight:
215.25
t-Boc-aminooxy-PEG1-propargyl
CAS No.: 1895922-72-1
Inhibitors
VCID: VC0544646
Molecular Formula: C10H17NO4
Molecular Weight: 215.25
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1895922-72-1 |
---|---|
Product Name | t-Boc-aminooxy-PEG1-propargyl |
Molecular Formula | C10H17NO4 |
Molecular Weight | 215.25 |
IUPAC Name | tert-butyl (2-(prop-2-yn-1-yloxy)ethoxy)carbamate |
Standard InChI | InChI=1S/C10H17NO4/c1-5-6-13-7-8-14-11-9(12)15-10(2,3)4/h1H,6-8H2,2-4H3,(H,11,12) |
Standard InChIKey | OZSAQUGQZCPQSI-UHFFFAOYSA-N |
SMILES | C#CCOCCONC(OC(C)(C)C)=O |
Appearance | Solid powder |
Description | t-Boc-aminooxy-PEG1-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers can be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | t-Boc-aminooxy-PEG1-propargyl |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
Last Modified | Aug 20 2021 |
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